4-amino-1-(2,3-dihydro-1H-isoindol-2-yl)butan-1-one hydrochloride
Overview
Description
Scientific Research Applications
Synthesis and Characterization in Polymer Research
4-amino-1-(2,3-dihydro-1H-isoindol-2-yl)butan-1-one hydrochloride has been explored in the synthesis and characterization of polymers. For instance, its derivatives have been used in the formation of poly(β-amino esters) which exhibit noncytotoxic properties and interact electrostatically with polyanionic plasmid DNA, useful in gene delivery applications (Lynn & Langer, 2000).
Applications in Organic Synthesis
This compound has been involved in the synthesis of various organic structures, such as mono-protected diamines, which are integral in the development of pharmaceuticals and other chemical compounds (Mattingly, 1990).
Biotechnological Production
It has been used in the microbial production of 4-amino-1-butanol, an intermediate compound for drugs and biodegradable polymers. This application demonstrates the potential of using engineered microorganisms for producing valuable chemicals (Prabowo et al., 2020).
Involvement in Amino Acid Research
This compound is also relevant in the study of amino acids. For example, it's been used in the synthesis of unnatural amino acids for potential BNCT (Boron Neutron Capture Therapy) agents, demonstrating its role in advancing therapeutic applications (Srivastava, Singhaus, & Kabalka, 1997).
Development of Antimicrobial Agents
Finally, derivatives of this compound have been synthesized and characterized as potential antimicrobial agents, highlighting its significance in medical chemistry (Doraswamy & Ramana, 2013).
Safety and Hazards
Properties
IUPAC Name |
4-amino-1-(1,3-dihydroisoindol-2-yl)butan-1-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O.ClH/c13-7-3-6-12(15)14-8-10-4-1-2-5-11(10)9-14;/h1-2,4-5H,3,6-9,13H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJKSUNUHERZYNT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2CN1C(=O)CCCN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1311316-46-7 | |
Record name | 1-Butanone, 4-amino-1-(1,3-dihydro-2H-isoindol-2-yl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1311316-46-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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